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Compound of Interest

Compound Name: Propane-1,2,3-triyl tritricosanoate

Cat. No.: B046273 Get Quote

An In-Depth Technical Guide to Glycerol Tritricosanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the core physicochemical

properties of Glycerol Tritricosanoate, its applications in experimental research, and a

generalized protocol for its use as an internal standard.

Core Physicochemical Properties
Glycerol Tritricosanoate, also known as Tritricosanoin, is a triacylglycerol containing three units

of tricosanoic acid.[1][2] It is a well-characterized lipid used in various research applications.[1]

[2]

Quantitative Data Summary
The fundamental properties of Glycerol Tritricosanoate are summarized in the table below for

easy reference.
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Property Value References

Molecular Formula C₇₂H₁₄₀O₆ [1][3]

Molecular Weight
1101.9 g/mol (also cited as

1101.88 and 1101.8784)
[1][3]

CAS Number 86850-72-8 [1][3]

Purity ≥98% [1][3]

Formulation A solid [1][3]

Synonyms

1,2,3-Tritricosanoyl Glycerol,

TG(23:0/23:0/23:0),

Tritricosanoin

[1][3]

Experimental Applications and Protocols
Glycerol Tritricosanoate serves as a critical internal standard in the quantitative analysis of fatty

acids within complex biological samples.[1][2] Specifically, it has been utilized for the

quantification of fatty acids in the triglyceride component of human aortic endothelial cells.[1][2]

Generalized Experimental Protocol: Use as an Internal
Standard
The following outlines a generalized workflow for using Glycerol Tritricosanoate as an internal

standard in lipidomic analysis, typically performed using techniques like Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately quantify the amount of specific fatty acids in a biological sample.

Principle: An internal standard (IS) is a compound added to a sample in a known concentration

to facilitate the quantification of the analyte of interest. The IS should be chemically similar to

the analyte but not naturally present in the sample. Glycerol Tritricosanoate is suitable for this

purpose in lipid analysis due to its high molecular weight and structural similarity to

endogenous triglycerides.

Methodology:
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Sample Preparation:

Homogenize the biological sample (e.g., cells, tissue) in a suitable solvent to extract lipids.

Perform a lipid extraction using a standard method such as Folch or Bligh-Dyer.

Internal Standard Spiking:

Prepare a stock solution of Glycerol Tritricosanoate of a known high concentration.

Add a precise and known amount of the Glycerol Tritricosanoate stock solution to the

extracted lipid sample.

Derivatization (for GC-MS):

Transesterify the triglycerides in the sample (including the internal standard) to fatty acid

methyl esters (FAMEs) using a reagent like boron trifluoride in methanol. This step makes

the fatty acids volatile for GC analysis.

Instrumental Analysis:

Inject the derivatized sample into the GC-MS or LC-MS system.

Develop a chromatographic method to separate the different FAMEs.

The mass spectrometer will detect and quantify the ions corresponding to each FAME and

the internal standard.

Data Analysis:

Identify the peaks corresponding to the analytes and the internal standard based on their

retention times and mass spectra.

Calculate the peak area for each analyte and the internal standard.

Determine the response factor (RF) for each analyte relative to the internal standard using

a calibration curve.
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Quantify the amount of each fatty acid in the original sample using the following

relationship:

(Concentration of Analyte) = (Peak Area of Analyte / Peak Area of IS) * (Concentration

of IS / RF)

Visualized Workflow
The following diagram illustrates the logical workflow of using Glycerol Tritricosanoate as an

internal standard in a typical quantitative lipid analysis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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